Cas no 1806168-70-6 (2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806168-70-6
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4841479
• Update Time: 2025-06-11

2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O3/c1-4-5(3-12)13-7(14(15)16)2-6(4)17-8(9,10)11/h2H,3,12H2,1H3
• InChI Key： GYBOVRAQHAQLOZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(CN)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.5
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806168-70-6): A Comprehensive Overview

2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806168-70-6) is a multifaceted compound with significant potential in various applications, particularly in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine is noteworthy for several reasons. The presence of a nitro group at the 6-position and a trifluoromethoxy group at the 4-position imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Additionally, the aminomethyl group at the 2-position provides a versatile functional handle for further chemical modifications, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine could serve as a valuable lead compound for the development of new treatments for inflammatory diseases and pain management.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the antiviral activity of 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine. The results indicated that certain derivatives of this compound demonstrated significant inhibitory effects against several viral strains, including influenza and herpes simplex virus. This discovery opens up new avenues for the development of antiviral drugs, which are crucial in combating viral infections.

The synthetic accessibility of 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the reaction of 3-methyl-6-nitropyridin-4(1H)-one with trifluoromethanesulfonyl chloride followed by nucleophilic substitution with an appropriate amine. This approach allows for the facile introduction of diverse functional groups, enabling the synthesis of a wide range of structurally diverse compounds.

The biological activity of 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine has also been investigated in preclinical studies. In vitro assays have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Further research is needed to elucidate the mechanisms underlying its anticancer activity and to optimize its therapeutic efficacy.

Beyond its therapeutic applications, 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine has found use in other areas of scientific research. For example, it has been employed as a probe in biochemical studies to investigate protein-protein interactions and enzyme inhibition. The unique electronic properties of this compound make it an excellent tool for probing complex biological systems and understanding molecular interactions at a fundamental level.

In conclusion, 2-(Aminomethyl)-3-methyl-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806168-70-6) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.